Cas no 2193065-80-2 (5-(3-bromophenyl)-1,2,5-triazaspiro2.4hept-1-ene)

• Product Name: 5-(3-bromophenyl)-1,2,5-triazaspiro2.4hept-1-ene
• CAS No: 2193065-80-2
• MF: C₁₀H₁₀BrN₃
• MW: 252.110500812531
• CID: 5938861
• PubChem ID: 165604245
• Update Time: 2025-06-09

5-(3-bromophenyl)-1,2,5-triazaspiro2.4hept-1-ene Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromophenyl)-1,2,5-triazaspiro2.4hept-1-ene
• EN300-1693404
• 5-(3-bromophenyl)-1,2,5-triazaspiro[2.4]hept-1-ene
• 2193065-80-2

• Inchi： 1S/C10H10BrN3/c11-8-2-1-3-9(6-8)14-5-4-10(7-14)12-13-10/h1-3,6H,4-5,7H2
• InChI Key： XIGVTVCOMLMAFO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)N1CCC2(C1)N=N2

Computed Properties

• Exact Mass: 251.00581g/mol
• Monoisotopic Mass: 251.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 28Ų

Additional information on 5-(3-bromophenyl)-1,2,5-triazaspiro2.4hept-1-ene

Comprehensive Overview of 5-(3-bromophenyl)-1,2,5-triazaspiro[2.4]hept-1-ene (CAS No. 2193065-80-2): Properties, Applications, and Research Insights

The compound 5-(3-bromophenyl)-1,2,5-triazaspiro[2.4]hept-1-ene (CAS No. 2193065-80-2) is a structurally unique spirocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its bromophenyl moiety and triazaspiro core make it a versatile intermediate for synthesizing biologically active compounds. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, a topic frequently searched in AI-driven drug discovery platforms.

Recent trends in medicinal chemistry highlight the growing demand for spirocyclic compounds due to their three-dimensional complexity and enhanced binding affinity. The CAS No. 2193065-80-2 aligns with this trend, as its 1,2,5-triazaspiro[2.4]hept-1-ene framework offers conformational rigidity, a feature often associated with improved drug-likeness and metabolic stability. This property is frequently queried in computational chemistry forums, reflecting its relevance in modern small-molecule drug design.

From a synthetic perspective, the 3-bromophenyl group in this compound serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These methods are widely discussed in organic synthesis communities, especially among researchers optimizing heterocyclic building blocks. The compound’s CAS registry details are often cross-referenced in patents related to cancer therapeutics and central nervous system (CNS) targets.

Environmental and green chemistry considerations are also pivotal when discussing 2193065-80-2. Its bromine substituent raises questions about sustainable halogenation strategies, a hot topic in ACS Green Chemistry publications. Alternatives like electrochemical bromination or catalytic C-H activation are increasingly explored to reduce waste, aligning with ESG (Environmental, Social, and Governance) goals in chemical manufacturing.

In summary, 5-(3-bromophenyl)-1,2,5-triazaspiro[2.4]hept-1-ene exemplifies the intersection of structural innovation and practical utility in contemporary chemistry. Its CAS No. 2193065-80-2 serves as a gateway to cutting-edge research, addressing queries on spirocyclic drug candidates, halogenated intermediates, and sustainable synthesis—topics dominating academic and industrial discourse today.